Cas no 127680-78-8 (2-(Isopropylamino)isonicotinonitrile)

• Product Name: 2-(Isopropylamino)isonicotinonitrile
• CAS No: 127680-78-8
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 1034343
• PubChem ID: 14640850
• Update Time: 2025-10-28

2-(Isopropylamino)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Isopropylamino)isonicotinonitrile
• 2-(propan-2-ylamino)pyridine-4-carbonitrile
• AGN-PC-0022DM
• AK131567
• KB-15683
• RL01367
• SureCN2812646
• J-506444
• 127680-78-8
• AKOS000185352
• DTXSID40562490
• DB-312874
• F18521
• SCHEMBL2812646
• LGPFELCIVGOVIN-UHFFFAOYSA-N
• 2-[(Propan-2-yl)amino]pyridine-4-carbonitrile
• SB75916

• Inchi： 1S/C9H11N3/c1-7(2)12-9-5-8(6-10)3-4-11-9/h3-5,7H,1-2H3,(H,11,12)
• InChI Key： LGPFELCIVGOVIN-UHFFFAOYSA-N
• SMILES： N(C1C=C(C#N)C=CN=1)C(C)C

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.7Ų

Additional information on 2-(Isopropylamino)isonicotinonitrile

Recent Advances in the Study of 2-(Isopropylamino)isonicotinonitrile (CAS: 127680-78-8)

2-(Isopropylamino)isonicotinonitrile (CAS: 127680-78-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for therapeutic interventions. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The synthesis of 2-(Isopropylamino)isonicotinonitrile has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the efficiency of the synthesis process, reducing byproduct formation and increasing scalability. This advancement is particularly relevant for industrial applications where large-scale production is required.

Pharmacological investigations have revealed that 2-(Isopropylamino)isonicotinonitrile exhibits notable activity as a kinase inhibitor. Specifically, it has shown inhibitory effects on certain tyrosine kinases implicated in cancer progression. In vitro studies using cell lines derived from non-small cell lung cancer (NSCLC) demonstrated a dose-dependent reduction in cell proliferation, suggesting its potential as an anti-cancer agent. Further mechanistic studies are underway to elucidate its precise molecular targets and pathways.

In addition to its anti-cancer properties, recent research has explored the compound's potential in treating neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported that 2-(Isopropylamino)isonicotinonitrile could modulate neuroinflammatory responses by inhibiting key signaling molecules involved in microglial activation. These findings open new avenues for its application in conditions such as Alzheimer's disease and Parkinson's disease.

Despite these promising results, challenges remain in the clinical translation of 2-(Isopropylamino)isonicotinonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(Isopropylamino)isonicotinonitrile (CAS: 127680-78-8) represents a versatile molecule with significant therapeutic potential. Its applications in oncology and neurology highlight its broad utility, while ongoing research continues to refine its properties and expand its scope. As the scientific community delves deeper into its mechanisms and optimizes its pharmacological profile, this compound may soon emerge as a key player in the development of next-generation therapeutics.